![molecular formula C18H23N5O4 B7429911 N'-methoxy-N-[4-(5-methyltriazol-1-yl)phenyl]-N'-(oxan-4-ylmethyl)oxamide](/img/structure/B7429911.png)
N'-methoxy-N-[4-(5-methyltriazol-1-yl)phenyl]-N'-(oxan-4-ylmethyl)oxamide
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Overview
Description
N-methoxy-N-[4-(5-methyltriazol-1-yl)phenyl]-N'-(oxan-4-ylmethyl)oxamide, also known as MTX-1, is a synthetic compound that has been extensively studied for its potential use in scientific research. MTX-1 is a small molecule that has been shown to have a variety of biochemical and physiological effects, making it a promising tool for investigating the mechanisms of various biological processes.
Mechanism of Action
The exact mechanism of action of N'-methoxy-N-[4-(5-methyltriazol-1-yl)phenyl]-N'-(oxan-4-ylmethyl)oxamide is not fully understood, but it is believed to act by inhibiting the activity of certain enzymes. Specifically, this compound has been shown to inhibit the activity of the enzyme SIRT1, which is involved in a variety of cellular processes including DNA repair and metabolism.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects. For example, this compound has been shown to inhibit the growth of cancer cells in vitro, making it a potential tool for cancer therapy. Additionally, this compound has been shown to have neuroprotective effects, making it a potential tool for treating neurodegenerative disorders such as Alzheimer's disease.
Advantages and Limitations for Lab Experiments
One advantage of using N'-methoxy-N-[4-(5-methyltriazol-1-yl)phenyl]-N'-(oxan-4-ylmethyl)oxamide in lab experiments is its small size, which allows it to easily penetrate cell membranes and reach its target enzymes. Additionally, this compound is relatively stable and can be stored for extended periods of time. However, one limitation of using this compound is its relatively low potency, which may require the use of high concentrations in some experiments.
Future Directions
There are many potential future directions for research involving N'-methoxy-N-[4-(5-methyltriazol-1-yl)phenyl]-N'-(oxan-4-ylmethyl)oxamide. One area of interest is the development of more potent analogues of this compound that could be used in lower concentrations. Additionally, this compound could be used as a tool for investigating the role of SIRT1 in various biological processes, as well as for investigating the potential therapeutic uses of this compound in various diseases.
Synthesis Methods
N'-methoxy-N-[4-(5-methyltriazol-1-yl)phenyl]-N'-(oxan-4-ylmethyl)oxamide can be synthesized using a variety of methods, including solid-phase synthesis and solution-phase synthesis. One commonly used method involves coupling the appropriate starting materials using standard peptide coupling reagents such as HOBt and DIC. The resulting product can then be purified using various chromatographic techniques.
Scientific Research Applications
N'-methoxy-N-[4-(5-methyltriazol-1-yl)phenyl]-N'-(oxan-4-ylmethyl)oxamide has been used in a variety of scientific research applications, including as a tool for investigating the mechanisms of various biological processes. For example, this compound has been shown to inhibit the activity of certain enzymes, making it a useful tool for studying the role of these enzymes in various cellular processes. Additionally, this compound has been used to investigate the mechanisms of various diseases, such as cancer and neurodegenerative disorders.
Properties
IUPAC Name |
N'-methoxy-N-[4-(5-methyltriazol-1-yl)phenyl]-N'-(oxan-4-ylmethyl)oxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H23N5O4/c1-13-11-19-21-23(13)16-5-3-15(4-6-16)20-17(24)18(25)22(26-2)12-14-7-9-27-10-8-14/h3-6,11,14H,7-10,12H2,1-2H3,(H,20,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VJMOKPNAQYLGOW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CN=NN1C2=CC=C(C=C2)NC(=O)C(=O)N(CC3CCOCC3)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H23N5O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
373.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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